molecular formula C6H14O6S2 B8626576 Hexane-1,6-disulfonic Acid

Hexane-1,6-disulfonic Acid

Cat. No.: B8626576
M. Wt: 246.3 g/mol
InChI Key: FEVYVSQHKFKUEZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Hexane-1,6-disulfonic Acid is a useful research compound. Its molecular formula is C6H14O6S2 and its molecular weight is 246.3 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C6H14O6S2

Molecular Weight

246.3 g/mol

IUPAC Name

hexane-1,6-disulfonic acid

InChI

InChI=1S/C6H14O6S2/c7-13(8,9)5-3-1-2-4-6-14(10,11)12/h1-6H2,(H,7,8,9)(H,10,11,12)

InChI Key

FEVYVSQHKFKUEZ-UHFFFAOYSA-N

Canonical SMILES

C(CCCS(=O)(=O)O)CCS(=O)(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

1,6-dibromohexane (25 ml, 0.16 mol) and sodium sulfite (45.5 g, 0.36 mol) in water (85 ml) were heated at reflux for 16 h. The mixture was then filtered whilst hot and the filtrate was concentrated under reduced pressure to yield the hexane 1,6-disulfonic acid (39.3 g, 0.16 mol) which was used without further purification. The diacid was ground into a fine powder and powdered phosphorus pentachloride (84 g, 0.4 mol) was added carefully. After an initial vigorous reaction, the mixture was heated with mechanical stirring at 110° C. for 90 min., yielding a mustard coloured solution. On cooling the mixture was cautiously triturated with ice/water and the resultant solid filtered off. The solid was washed with water and dried under vacuum to afford the disulfonyl chloride hexane compound as a cream yellow solid (38.6 g, 96%). This material was used without purification in the next step.
Quantity
25 mL
Type
reactant
Reaction Step One
Quantity
45.5 g
Type
reactant
Reaction Step One
Name
Quantity
85 mL
Type
solvent
Reaction Step One

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